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Compound of Interest

Compound Name: Ethyl 3-pyridylacetate

Cat. No.: B052950 Get Quote

CAS Number: 39931-77-6

Molecular Formula: C₉H₁₁NO₂

Molecular Weight: 165.19 g/mol [1]

This document provides a comprehensive technical overview of Ethyl 3-pyridylacetate, a key

intermediate in pharmaceutical synthesis. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its physicochemical properties,

synthesis, analysis, and safety, along with an exploration of its role in medicinal chemistry.

Physicochemical Properties
Ethyl 3-pyridylacetate is a colorless to light yellow liquid.[2] It is soluble in organic solvents

such as ethanol and ether but insoluble in water.[3] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3-pyridylacetate
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Property Value Source(s)

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

CAS Number 39931-77-6 [1]

Appearance Colorless to Yellow Liquid [2]

Boiling Point 80 °C at 0.4 mmHg (53 Pa) [3]

Density 1.086 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.500 [3]

Flash Point >230 °F (>110 °C) [3]

Vapor Pressure 0.00542 mmHg at 25 °C [3]

LogP (Octanol/Water Partition

Coefficient)
1.187 (Crippen Method) [4]

Water Solubility (log10ws) -1.74 (mol/L, Crippen Method) [4]

pKa (Predicted) 4.82 ± 0.10 [3]

Solubility
Soluble in Chloroform

(Slightly), Methanol (Slightly)
[5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Ethyl 3-
pyridylacetate.

¹H NMR: Data available, see specialized databases for spectra.

¹³C NMR: Data available, see specialized databases for spectra.

Mass Spectrometry (GC-MS): NIST library data indicates a top m/z peak at 92.[6]

Infrared (IR) Spectroscopy: FTIR spectra (capillary cell, neat) are available for reference.[6]
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Raman Spectroscopy: FT-Raman spectra are available.[6]

Experimental Protocols
Synthesis
A common method for the synthesis of Ethyl 3-pyridylacetate is the Fischer esterification of 3-

pyridineacetic acid with ethanol in the presence of an acid catalyst.[3]

General Experimental Protocol: Esterification of 3-Pyridineacetic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 3-pyridineacetic acid in an excess of anhydrous ethanol.

Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., concentrated sulfuric

acid) to the stirred suspension.

Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, neutralize the reaction mixture with a suitable

base (e.g., saturated sodium bicarbonate solution).

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent

(e.g., sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude

product.

Below is a conceptual workflow for this synthesis.
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Synthesis of Ethyl 3-pyridylacetate

Work-up and Purification
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Conceptual workflow for the synthesis and purification of Ethyl 3-pyridylacetate.
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Purification
The crude Ethyl 3-pyridylacetate can be purified by vacuum distillation or column

chromatography. For column chromatography, a silica gel stationary phase with a mobile phase

gradient of hexane and ethyl acetate is commonly employed. Recrystallization from a suitable

solvent system can also be used if the product is a solid at room temperature or can be

induced to crystallize.

Analytical Methods
The purity and identity of Ethyl 3-pyridylacetate can be confirmed using the following

analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): A suitable method would involve a non-

polar or medium-polarity capillary column (e.g., DB-5ms) with a temperature gradient

program. The mass spectrometer would be operated in electron ionization (EI) mode.

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method using a

C18 column with a mobile phase consisting of a buffered aqueous solution and an organic

modifier (e.g., acetonitrile or methanol) is appropriate for purity analysis. Detection is

typically performed using a UV detector at a wavelength where the pyridine ring exhibits

strong absorbance (e.g., ~260 nm).

Pharmacological and Toxicological Profile
Role in Drug Development
Ethyl 3-pyridylacetate is a valuable building block in the synthesis of more complex

pharmaceutical agents. It is notably used as a reagent in the preparation of piperidinyl alkanoic

acid derivatives, which have been investigated as effective α4β1 integrin antagonists.[3]

Integrins are cell adhesion receptors involved in various physiological and pathological

processes, including inflammation and cancer. Therefore, compounds that modulate integrin

activity are of significant interest in drug discovery.

The general relationship of Ethyl 3-pyridylacetate as a precursor in the development of

potential therapeutics is illustrated below.
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Role of Ethyl 3-pyridylacetate in the synthesis of α4β1 integrin antagonists.

Toxicology and Safety
Ethyl 3-pyridylacetate is classified as an irritant. The following GHS hazard and precautionary

statements apply:

Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Detailed toxicological studies, such as LD50 values, are not widely available in the public

domain. As with any chemical, it should be handled with appropriate personal protective

equipment (PPE) in a well-ventilated area.
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Metabolism
The metabolic fate of Ethyl 3-pyridylacetate has not been extensively studied. However, it is

anticipated that, like other ethyl esters, it would be susceptible to in vivo hydrolysis by

esterases to yield 3-pyridineacetic acid and ethanol.[7] The resulting 3-pyridineacetic acid

would likely undergo further metabolism and excretion.

Conclusion
Ethyl 3-pyridylacetate is a significant chemical intermediate with established applications in

the synthesis of pharmacologically active compounds, particularly as a precursor to α4β1

integrin antagonists. This guide provides a summary of its core technical properties, synthesis,

and safety information to support its use in research and development. Further investigation

into its own potential biological activities and a more detailed elucidation of its metabolic

pathways could open new avenues for its application in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052950#ethyl-3-pyridylacetate-cas-number-39931-
77-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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